Cas no 1143502-70-8 (3-Bromo-4,5-difluorobenzaldehyde)

• Product Name: 3-Bromo-4,5-difluorobenzaldehyde
• CAS No: 1143502-70-8
• MF: C₇H₃BrF₂O
• MW: 220.9989
• MDL: MFCD22056748
• CID: 2169178
• Update Time: 2025-10-28

3-Bromo-4,5-difluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4,5-difluorobenzaldehyde
• AK208656
• Benzaldehyde, 3-bromo-4,5-difluoro-
• FCH1584592
• PC501906
• SY030663
• Y3712
• 3-Bromo-4,5-difluorobenzaldehyde, AldrichCPR

• MDL： MFCD22056748
• Inchi： 1S/C7H3BrF2O/c8-5-1-4(3-11)2-6(9)7(5)10/h1-3H
• InChI Key： VQSVSYGPVVEMIN-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C([H])=C(C([H])=O)C=1[H])F)F

Computed Properties

• Exact Mass: 219.93400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.758±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 237.9±35.0 ºC (760 Torr),
• Flash Point: 97.7±25.9 ºC,
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.53980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-4,5-difluorobenzaldehyde

Comprehensive Overview of 3-Bromo-4,5-difluorobenzaldehyde (CAS No. 1143502-70-8): Properties, Applications, and Industry Insights

3-Bromo-4,5-difluorobenzaldehyde (CAS No. 1143502-70-8) is a highly specialized aromatic aldehyde compound that has garnered significant attention in pharmaceutical and agrochemical research. This halogenated benzaldehyde derivative features a unique molecular structure, combining bromine and fluorine substituents on its benzene ring, which imparts distinct electronic and steric properties. The compound's CAS registry number 1143502-70-8 serves as its unique identifier in chemical databases, ensuring precise tracking in global supply chains.

In recent years, the demand for fluorinated aromatic aldehydes like 3-Bromo-4,5-difluorobenzaldehyde has surged due to their critical role as intermediates in drug discovery. Pharmaceutical researchers frequently search for "building blocks for kinase inhibitors" or "fluorobenzaldehyde derivatives in medicinal chemistry," reflecting the compound's relevance in developing targeted therapies. Its electron-withdrawing substituents (bromo and fluoro groups) make it particularly valuable for designing molecules with enhanced metabolic stability—a key concern addressed in modern "drug optimization strategies".

The synthetic versatility of CAS 1143502-70-8 extends to material science applications, where it serves as a precursor for advanced liquid crystal materials and organic electronic components. Industry trends show growing interest in "halogenated benzaldehydes for OLED development," as these compounds can fine-tune the optoelectronic properties of emissive layers. Analytical data indicates the compound's purity (>98%) and stability under controlled conditions meet stringent requirements for high-performance material synthesis.

Environmental and safety considerations for 3-Bromo-4,5-difluorobenzaldehyde align with modern "green chemistry principles." While not classified as hazardous under standard protocols, proper handling procedures are recommended—a topic frequently queried as "safe handling of fluorinated aldehydes" in technical forums. The compound's low volatility and compatibility with common organic solvents (DCM, THF, DMF) make it suitable for standard laboratory workflows without requiring specialized equipment.

Market analysis reveals that 1143502-70-8 maintains steady demand across North American and Asian research hubs, particularly among investigators working on "next-generation PET imaging probes" and "small molecule fluorination techniques." Suppliers typically offer this compound in research quantities (100mg–10g) with detailed spectroscopic characterization data (1H/13C NMR, HPLC, MS), addressing another common search query: "analytical methods for bromodifluorobenzaldehydes."

From a regulatory perspective, 3-Bromo-4,5-difluorobenzaldehyde is not subject to international trade restrictions, though proper chemical compliance documentation accompanies commercial shipments. Researchers often seek information on "custom synthesis of fluorinated benzaldehydes" or "scale-up challenges for halogenated intermediates," reflecting the compound's importance in process chemistry development. Recent patent literature demonstrates its utility in creating novel heterocyclic scaffolds with potential biological activity.

Future prospects for CAS 1143502-70-8 appear promising, with emerging applications in metal-organic framework (MOF) design and catalysis research. The compound's ability to participate in diverse reactions—including Suzuki couplings, reductive aminations, and click chemistry—positions it as a valuable asset for combinatorial chemistry approaches. These attributes respond to frequent industry inquiries about "multifunctional aromatic building blocks" and "versatile fluorinated synthons."